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Compound of Interest

Compound Name: 2-(Methoxymethyl)furan

Cat. No.: B088890

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Methoxymethyl)furan is a heteroaromatic organic compound that has garnered interest in
various scientific fields, including food chemistry and as a potential biomarker.[1][2] This
technical guide provides a comprehensive overview of its physicochemical properties, offering
crucial data for researchers and professionals in drug development and other scientific
disciplines. The document details experimental methodologies for property determination and
outlines a potential metabolic pathway.

Core Physicochemical Properties

The physicochemical properties of 2-(Methoxymethyl)furan are essential for understanding its
behavior in various systems. A summary of these properties is presented below.
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Property Value Source
Molecular Formula CeHsO2 [3114]
Molecular Weight 112.13 g/mol [3]
Boiling Point 134-135 °C [1]
Density 1.02 g/cm3 at 20°C [1]
Melting Point Not available [1]
Water Solubility (Predicted) 15.1 g/L [1]
LogP (Predicted) 0.94 [1]

Experimental Protocols

Standardized protocols are critical for the accurate and reproducible determination of

physicochemical properties. The following sections detail the methodologies for measuring key

properties of 2-(Methoxymethyl)furan, based on OECD guidelines.

Determination of Boiling Point (OECD Guideline 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the standard

atmospheric pressure.[5][6][7] Several methods can be employed for this determination:

e Ebulliometer Method: This method involves measuring the boiling point of the liquid in an

ebulliometer, a device that allows for precise temperature measurement under controlled

pressure.

o Dynamic Method: The vapor pressure of the substance is measured as a function of

temperature. The boiling point is the temperature at which the vapor pressure reaches

101.325 kPa.[5][6]

 Distillation Method: The substance is distilled, and the temperature of the vapor is measured

as it condenses.

» Siwoloboff Method: A small amount of the substance is heated in a capillary tube, and the

temperature at which a continuous stream of bubbles emerges is recorded as the boiling
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point.

Photocell Detection and Thermal Analysis: These methods can determine both boiling and
melting points by detecting changes in physical properties as a function of temperature.[5][6]

Determination of Density (OECD Guideline 109)

Density is the mass of a substance per unit volume.[8][9] For liquids like 2-

(Methoxymethyl)furan, the following methods are suitable:

Hydrometer: A weighted glass float is placed in the liquid, and the density is read from a
calibrated scale on the stem.[10]

Hydrostatic Balance: The density is calculated from the difference in the weight of a solid
body of known volume in air and when immersed in the liquid.

Oscillating Densimeter: A U-shaped tube containing the sample is oscillated. The resonance
frequency, which is dependent on the mass and therefore the density of the sample, is
measured.[10]

Pycnometer: The density is determined by measuring the mass of a known volume of the
liquid in a calibrated flask (pycnometer).

Determination of Water Solubility (OECD Guideline 105)

Water solubility is the maximum concentration of a substance that can dissolve in water at a

given temperature.[11][12][13][14][15] The two primary methods are:

Column Elution Method: This method is suitable for substances with low solubility. Water is
passed through a column packed with an inert support material coated with the test
substance. The concentration of the substance in the eluted water is measured until
saturation is reached.

Flask Method: A specific amount of the substance is agitated in water at a constant
temperature until equilibrium is reached. The concentration of the dissolved substance is
then determined analytically.
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Potential Metabolic Pathway and Experimental
Workflow

While specific signaling pathways involving 2-(Methoxymethyl)furan are not well-documented,
the metabolism of similar furan derivatives, such as 2-methylfuran, has been studied. It is
known that 2-methylfuran is metabolically activated by cytochrome P-450 enzymes in the liver.
[16] This suggests a probable metabolic pathway for 2-(Methoxymethyl)furan.

Below are diagrams illustrating a potential metabolic pathway for furan derivatives and a
general workflow for the experimental determination of physicochemical properties.

Phase Il Metabolism

Phase | Metabolism

Reactive Electrophilic
. h P-4
2-(Methoxymethyl)furan Cyt(zco xri?irz?t?on) 50 Intermediate

Detoxification Excreted Metabolite
(e.g., Glutathione

Conjugation)

Click to download full resolution via product page

Caption: A potential metabolic pathway for 2-(Methoxymethyl)furan.
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Caption: Workflow for determining physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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